Cas no 2174007-56-6 (2-fluoro-4-(propan-2-yl)aniline hydrochloride)

• Product Name: 2-fluoro-4-(propan-2-yl)aniline hydrochloride
• CAS No: 2174007-56-6
• MF: C₉H₁₃ClFN
• MW: 189.657624959946
• CID: 6609753
• PubChem ID: 165567385
• Update Time: 2025-07-15

2-fluoro-4-(propan-2-yl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(propan-2-yl)aniline hydrochloride
• EN300-1692341
• 2174007-56-6

• Inchi： 1S/C9H12FN.ClH/c1-6(2)7-3-4-9(11)8(10)5-7;/h3-6H,11H2,1-2H3;1H
• InChI Key： JTLUAFISGAQFJY-UHFFFAOYSA-N
• SMILES： Cl.FC1=C(C=CC(=C1)C(C)C)N

Computed Properties

• Exact Mass: 189.0720553g/mol
• Monoisotopic Mass: 189.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 2-fluoro-4-(propan-2-yl)aniline hydrochloride

Introduction to 2-fluoro-4-(propan-2-yl)aniline hydrochloride (CAS No. 2174007-56-6)

2-fluoro-4-(propan-2-yl)aniline hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2174007-56-6, is a fluorinated aromatic amine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its fluoro-substituted benzene ring and an alkylation group at the para position relative to the amino group, exhibits a unique set of chemical and pharmacological properties that make it a promising candidate for further research and development.

The structural motif of 2-fluoro-4-(propan-2-yl)aniline hydrochloride incorporates a fluorine atom at the 2-position of the benzene ring, which is known to modulate the electronic properties and metabolic stability of the molecule. The presence of this fluorine atom can enhance binding affinity to biological targets and improve pharmacokinetic profiles, a phenomenon widely recognized in drug design. Additionally, the propan-2-yl side chain at the 4-position introduces steric and electronic effects that can influence the compound's interactions with enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-fluoro-4-(propan-2-yl)aniline hydrochloride with various biological targets with high accuracy. Studies suggest that this compound may interact with enzymes involved in metabolic pathways, potentially making it a valuable tool for investigating drug-drug interactions and metabolic resistance mechanisms. Furthermore, its structural features align well with known pharmacophores in kinase inhibitors and other therapeutic agents, suggesting broad applicability in drug discovery.

In the realm of medicinal chemistry, the synthesis of 2-fluoro-4-(propan-2-yl)aniline hydrochloride has been optimized through multi-step organic reactions, including nucleophilic aromatic substitution, alkylation, and salt formation. The introduction of fluorine into the aromatic ring typically requires specialized synthetic methodologies to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective fluorination, while protecting group strategies are often necessary to prevent unwanted side reactions.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, making it more suitable for formulation into pharmaceutical products. This solubility advantage is particularly important for oral and intravenous administration routes, where bioavailability is a critical factor. Additionally, the stability of 2-fluoro-4-(propan-2-yl)aniline hydrochloride under various storage conditions has been thoroughly evaluated to ensure its integrity during manufacturing and handling.

Emerging research indicates that derivatives of 2-fluoro-4-(propan-2-yl)aniline hydrochloride may exhibit anti-inflammatory, anticancer, and antimicrobial properties. The fluoro-substituent is known to enhance lipophilicity and metabolic stability, while the alkylation group can modulate receptor binding affinity. Preclinical studies have begun to explore these potential applications, with initial results showing promising activity against certain disease models. These findings underscore the importance of further investigation into this compound class.

The role of fluorine in medicinal chemistry extends beyond mere structural modification; it also influences physicochemical properties such as logP (logarithm of partition coefficient), which is critical for determining drug distribution across biological membranes. The presence of a fluoro group typically increases logP values, potentially improving membrane permeability but also necessitating careful consideration of metabolic clearance pathways. For instance, fluoroaromatic compounds are known to be metabolized via cytochrome P450 enzymes, which can lead to diverse metabolic outcomes depending on the specific substrate.

From a regulatory perspective, compounds like 2-fluoro-4-(propan-2-yl)aniline hydrochloride must undergo rigorous safety and efficacy testing before they can be considered for clinical use. This includes toxicological assessments to evaluate potential side effects at various exposure levels. The synthetic pathways used to produce this compound must also comply with Good Manufacturing Practices (GMP) to ensure consistency and quality control throughout production.

The future direction of research on 2-fluoro-4-(propan-2-yl)aniline hydrochloride may involve exploring its role in developing next-generation therapeutics targeting complex diseases such as cancer and neurodegenerative disorders. Advances in genomics and proteomics have provided new insights into disease mechanisms, allowing researchers to identify novel targets for intervention. By leveraging structural analogs derived from 2-fluoro-4-(propan-2-yl)aniline hydrochloride, scientists aim to develop more potent and selective drugs with improved therapeutic profiles.

In conclusion, 2-fluoro-4-(propan-2-y laniline hydrochloride (CAS No. 2174007 56 6) represents a fascinating compound with significant potential in pharmaceutical research Its unique structural features offer opportunities for designing molecules with enhanced biological activity Its synthesis optimization solubility profile stability characteristics preclinical findings regulatory considerations all contribute to its growing importance in medicinal chemistry As research continues this compound may pave the way for innovative treatments addressing unmet medical needs